Cas no 2680745-22-4 (Benzyl 6-bromo-3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate)

• Product Name: Benzyl 6-bromo-3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate
• CAS No: 2680745-22-4
• MF: C₁₈H₁₉BrN₂O₂
• MW: 375.259663820267
• CID: 5622460
• PubChem ID: 165926782
• Update Time: 2025-07-01

Benzyl 6-bromo-3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 6-bromo-3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate
• 2680745-22-4
• EN300-28301362
• Benzyl 6-bromo-3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate

• Inchi： 1S/C18H19BrN2O2/c1-18(2)9-14-8-15(19)10-20-16(14)21(12-18)17(22)23-11-13-6-4-3-5-7-13/h3-8,10H,9,11-12H2,1-2H3
• InChI Key： AXINLCAWHNLHCY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)CC(C)(C)CN2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 374.06299g/mol
• Monoisotopic Mass: 374.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4Ų

Additional information on Benzyl 6-bromo-3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate

Introduction to Benzyl 6-bromo-3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate (CAS No. 2680745-22-4)

Benzyl 6-bromo-3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate, identified by its CAS number 2680745-22-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of naphthyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of Benzyl 6-bromo-3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate features a brominated naphthyridine core substituted with a benzyl carboxylate group. The presence of the bromine atom at the 6-position and the dimethyl groups at the 3-position contributes to its unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential pharmacological effects. Naphthyridine derivatives have emerged as promising candidates due to their ability to interact with various biological targets. Specifically, compounds like Benzyl 6-bromo-3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate have been investigated for their role in modulating enzyme activities and cellular processes relevant to diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of Benzyl 6-bromo-3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate is its structural versatility. The benzyl carboxylate group not only provides a site for further functionalization but also enhances the solubility and bioavailability of the compound. This makes it an attractive candidate for drug development pipelines where pharmacokinetic properties are critical.

Recent studies have highlighted the potential of brominated naphthyridines as kinase inhibitors. The bromine atom in Benzyl 6-bromo-3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate can serve as a handle for covalent bonding interactions with target proteins. This property has been exploited in the design of small-molecule inhibitors that disrupt aberrant signaling pathways in diseases such as leukemia and solid tumors. The dimethyl groups at the 3-position further fine-tune the binding affinity and selectivity of the compound towards specific therapeutic targets.

The synthesis of Benzyl 6-bromo-3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These include palladium-catalyzed cross-coupling reactions and nucleophilic substitutions that are essential for constructing the complex naphthyridine framework.

In terms of biological activity, preliminary in vitro studies have demonstrated that Benzyl 6-bromo-3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate exhibits inhibitory effects on certain enzymes implicated in cancer progression. For instance, it has shown promise in inhibiting tyrosine kinases that are overexpressed in tumor cells. Additionally，it has demonstrated anti-inflammatory properties by modulating cytokine production in immune cells.

The benzyl carboxylate group also plays a crucial role in drug delivery systems. It can be readily converted into other functional groups such as amides or esters，which are commonly used in prodrug formulations to enhance bioavailability or target specificity。This flexibility makes Benzyl 6-bromo-3，dimethyl -l，2，3，4-tetrahydro -l，8-naph thy rid ine -l-carb ox ylate a versatile building block for medicinal chemists.

The future direction of research on this compound is likely to focus on optimizing its pharmacological profile through structure-based drug design。By leveraging computational methods such as molecular docking and quantum mechanical calculations，scientists can predict how different modifications will affect the compound's binding affinity and selectivity。This approach will be instrumental in developing next-generation therapeutics with improved efficacy and reduced side effects。

Moreover，the development of novel synthetic routes will be essential for scaling up production while maintaining high quality standards。Green chemistry principles will likely guide these efforts by emphasizing sustainable practices such as solvent recovery and catalytic efficiency。These advancements will not only accelerate drug discovery but also contribute to environmental conservation efforts。

In conclusion，Benzyl 6-bromo -l ， l ， l ， l -tetrahy dro-l ，8-napht hy rid ine-l-carb ox ylate (CAS No.2680745 -22 -4) represents an exciting opportunity for pharmaceutical innovation。Its unique structural features combined with promising preclinical data position it as a valuable candidate for further development。As research continues to uncover new therapeutic applications，this compound is poised to make significant contributions to human health。